Cas no 1757-28-4 (5-chloro-1H-Pyrrole-2-carboxaldehyde)

• Product Name: 5-chloro-1H-Pyrrole-2-carboxaldehyde
• CAS No: 1757-28-4
• MF: C₅H₄ClNO
• MW: 129.544360160828
• MDL: MFCD12963981
• CID: 1095348
• PubChem ID: 12235273
• Update Time: 2025-04-20

5-chloro-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1H-Pyrrole-2-carboxaldehyde
• 5-chloro-1H-pyrrole-2-carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 5-chloro-
• 2-formyl-5-chloropyrrole
• 5-chlor-1H-pyrrol-2-carbaldehyd
• 1757-28-4
• MFCD12963981
• AS-78439
• SY268296
• AKOS022190025
• BAA75728
• SCHEMBL5917932
• CS-0448463
• D95169
• DB-398349
• SB63255

• MDL： MFCD12963981
• Inchi： 1S/C5H4ClNO/c6-5-2-1-4(3-8)7-5/h1-3,7H
• InChI Key： QWGXLWQDOWTWCG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)N1

Computed Properties

• Exact Mass: 128.9981414g/mol
• Monoisotopic Mass: 128.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.9Ų